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Compound of Interest

Compound Name: Neodymium-146

Cat. No.: B095460 Get Quote

An In-depth Technical Guide to the Core Characteristics of Neodymium-146 Oxide Targets

This technical guide provides a comprehensive overview of the fundamental characteristics of

Neodymium-146 oxide (¹⁴⁶Nd₂O₃) targets, intended for researchers, scientists, and drug

development professionals. The document details the physical, chemical, and nuclear

properties of these specialized targets, outlines their primary applications, and presents

inferred experimental protocols for their fabrication and use.

Core Properties of Neodymium-146 Oxide
Neodymium-146 oxide is a specific isotopic form of neodymium sesquioxide. While its general

chemical and physical properties are similar to naturally occurring neodymium oxide, its

primary value lies in the unique nuclear characteristics of the Neodymium-146 isotope.

Physical and Chemical Properties
The macroscopic properties of Neodymium-146 oxide are largely consistent with those of

unenriched Neodymium(III) oxide.
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Property Value

Chemical Formula ¹⁴⁶Nd₂O₃

Appearance Light bluish-gray or purple powder/solid

Molar Mass
Approximately 339.83 g/mol (calculated with

¹⁴⁶Nd)

Density 7.24 g/cm³

Melting Point ~2,233 °C

Boiling Point ~3,760 °C

Crystal Structure

Hexagonal (A-type), with cubic (C-type) and

monoclinic (B-type) structures at higher

temperatures

Solubility Insoluble in water, soluble in strong acids

Magnetic Properties Paramagnetic at room temperature

Isotopic Properties of Neodymium-146
Neodymium-146 is a stable isotope of neodymium. Its nuclear properties are central to its

application in research and radioisotope production.

Property Value

Natural Abundance 17.19%

Isotopic Mass 145.913113 u

Isotopic Enrichment Typically >97% for target applications

Neutron Capture Cross Section (thermal) ~1.4 barns

Primary Application: Production of Promethium-147
The most significant application of Neodymium-146 oxide targets is in the production of the

radioisotope Promethium-147 (¹⁴⁷Pm).[1] This is achieved through neutron bombardment in a
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nuclear reactor, initiating the following nuclear reaction:

¹⁴⁶Nd(n,γ) → ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻

Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years, making it a valuable

component in various applications, including:

Betavoltaic Power Sources: Compact, long-lasting batteries for pacemakers, spacecraft, and

remote sensors.

Luminous Paints: For applications requiring self-luminescence.

Thickness Gauges: In industrial processes for measuring the thickness of materials.

Experimental Protocols
While specific, proprietary protocols may vary, the following sections outline the generally

accepted methodologies for the fabrication of Neodymium-146 oxide targets and their

subsequent use in the production of Promethium-147.

Neodymium-146 Oxide Target Fabrication
The fabrication of robust and uniform targets is critical for successful irradiation. The most

common method for producing solid oxide targets is through powder metallurgy, specifically

cold pressing and sintering.

Methodology: Powder Pressing and Sintering

Powder Preparation: High-purity, isotopically enriched Neodymium-146 oxide powder is the

starting material. The powder's particle size and distribution are crucial for achieving a

uniform and dense final pellet.

Binder Addition (Optional): A small amount of an organic binder (e.g., polyvinyl alcohol) may

be mixed with the oxide powder to improve its green strength (the strength of the pressed

pellet before sintering).

Cold Pressing: The powder mixture is loaded into a die and uniaxially pressed at high

pressure to form a "green" pellet. The pressure applied is a critical parameter that influences
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the final density of the pellet.

Sintering: The green pellet is heated in a furnace at a high temperature (below the melting

point) in a controlled atmosphere (e.g., argon or vacuum). This process removes the binder,

and the oxide particles bond together, increasing the density and strength of the pellet.

Characterization: The final target pellet is characterized for its dimensions, density, and

isotopic purity.

Alternative Methodology: Molecular Plating

For thin targets, molecular plating is another viable technique.

Electrolyte Preparation: Enriched Neodymium-146 oxide is dissolved in an acid (e.g., nitric

acid) to form a salt, which is then dissolved in an organic solvent (e.g., isopropanol) to create

the plating solution.

Electrodeposition: A voltage is applied between an anode and a cathode (the target backing

foil) submerged in the electrolyte. This causes the neodymium compound to deposit onto the

backing foil.[2]

Heat Treatment: The deposited layer is then typically heated to convert it to a stable oxide

form.

Irradiation and Promethium-147 Separation
Irradiation Workflow

Target Encapsulation: The fabricated Neodymium-146 oxide pellet is sealed in a high-purity

aluminum or quartz capsule to contain the material and any potential radioactive products

during irradiation.

Irradiation: The encapsulated target is placed in a high-flux nuclear reactor, such as the High

Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory, for a predetermined period to

achieve the desired level of ¹⁴⁷Pm production.[3]

Cooling: After irradiation, the target is stored in a shielded "hot cell" to allow for the decay of

short-lived radioisotopes.
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Dissolution: The irradiated target is remotely dissolved in a strong acid.

Chemical Separation: Promethium-147 is chemically separated from the remaining

neodymium target material and other transmutation products. This is typically achieved using

ion exchange chromatography or solvent extraction.[3]

Purification and Quality Control: The separated ¹⁴⁷Pm is further purified and analyzed to

ensure it meets the required specifications for its intended application.

Visualizations
The following diagrams illustrate the key processes involved with Neodymium-146 oxide

targets.
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Physical Properties

Chemical Properties

Nuclear Properties

Neodymium-146 Oxide (¹⁴⁶Nd₂O₃)

Appearance:
Light Bluish-Gray Powder

Density:
7.24 g/cm³

Melting Point:
~2,233 °C

Crystal Structure:
Hexagonal

Solubility:
Insoluble in Water,

Soluble in Strong Acids

Reactivity:
Hygroscopic

Natural Abundance:
17.19%

Target Enrichment:
>97%

Neutron Capture
Cross Section (thermal):

~1.4 barns

Click to download full resolution via product page

Caption: Core Properties of Neodymium-146 Oxide.
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Powder Preparation

Pressing

Sintering

Quality Control

Enriched ¹⁴⁶Nd₂O₃ Powder

Optional:
Mix with Binder

Uniaxial Cold Pressing
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High-Temperature Sintering

Final ¹⁴⁶Nd₂O₃ Target Pellet

Characterization:
- Dimensions
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Caption: Neodymium-146 Oxide Target Fabrication Workflow.
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Caption: Promethium-147 Production Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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